Cas no 2229377-48-2 (tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate
• CAS No: 2229377-48-2
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6027928
• PubChem ID: 165835569
• Update Time: 2025-06-11

tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate
• EN300-1884108
• 2229377-48-2
• tert-butyl N-[1-(3-amino-3-methylbutyl)cyclohexyl]carbamate

• Inchi： 1S/C16H32N2O2/c1-14(2,3)20-13(19)18-16(9-7-6-8-10-16)12-11-15(4,5)17/h6-12,17H2,1-5H3,(H,18,19)
• InChI Key： INQZAPVCCPOOFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC(C)(C)N)CCCCC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate

tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate (CAS No. 2229377-48-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate (CAS No. 2229377-48-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The tert-butyl group in the compound's structure provides enhanced stability and reduced reactivity, making it an attractive candidate for drug development. The N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate moiety, on the other hand, contributes to the compound's pharmacological properties by influencing its binding affinity and selectivity towards specific biological targets.

Recent research has highlighted the potential of tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate can effectively reduce pain sensitivity in animal models of neuropathic pain. The analgesic effect is believed to be mediated through the interaction with specific receptors in the central nervous system, providing a novel approach to pain management.

In addition to its anti-inflammatory and analgesic properties, tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate has also shown promise in neurodegenerative diseases. Research conducted at a leading pharmaceutical institute revealed that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The neuroprotective effects are attributed to its ability to enhance cellular antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic profile of tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate has been extensively studied to optimize its therapeutic potential. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. The compound's high bioavailability and long half-life contribute to its sustained therapeutic effects, reducing the frequency of dosing required for effective treatment.

Safety is a critical consideration in drug development, and tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate has demonstrated a favorable safety profile in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

Current clinical trials are underway to evaluate the safety and efficacy of tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate in human subjects. Early results from Phase I trials have been promising, with no significant safety concerns reported. The ongoing Phase II trials aim to further assess the compound's therapeutic benefits in specific patient populations, including those with chronic inflammatory conditions and neuropathic pain.

In conclusion, tert-butyl N-1-(3-amino-3-methylbutyl)cyclohexylcarbamate (CAS No. 2229377-48-2) represents a promising candidate in the development of novel therapeutics for various medical conditions. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an exciting area of research in medicinal chemistry. As further studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.